Phosphonic acid, [2-furanyl[(phenylmethyl)amino]methyl]-

• CAS No.: 169334-89-8
• Molecular Formula: C12H14NO4P
• Molecular Weight: 267.22 g/mol
• IUPAC Name: [(benzylamino)-(furan-2-yl)methyl]phosphonic acid
• InChI: InChI=1S/C12H14NO4P/c14-18(15,16)12(11-7-4-8-17-11)13-9-10-5-2-1-3-6-10/h1-8,12-13H,9H2,(H2,14,15,16)
• InChI Key: ACMOIBSOJZDUTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(C2=CC=CO2)P(=O)(O)O

Description

Phosphonic acid, [2-furanyl[(phenylmethyl)amino]methyl]-, is a compound characterized by the presence of a phosphonic acid group attached to a furan ring and a phenylmethylamino group. This compound is notable for its unique structure, which includes a five-membered furan ring and a phosphonic acid moiety, making it a subject of interest in various fields of scientific research .

Preparation Methods

The synthesis of phosphonic acid, [2-furanyl[(phenylmethyl)amino]methyl]-, can be achieved through several synthetic routes. One common method involves the reaction of a furan derivative with a phosphonic acid precursor under controlled conditions. The reaction typically requires the use of a catalyst and specific reaction conditions to ensure the formation of the desired product . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Phosphonic acid, [2-furanyl[(phenylmethyl)amino]methyl]-, undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. For example, oxidation of the compound can lead to the formation of corresponding oxides, while reduction can yield reduced derivatives. Substitution reactions can introduce different functional groups into the molecule, resulting in a variety of products .

Scientific Research Applications

This compound has a wide range of applications in scientific research. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has been studied for its potential as a bioactive compound with various biological activities. In medicine, it is explored for its potential therapeutic properties, including its use as a drug or pro-drug. In industry, it is utilized for the functionalization of surfaces and the design of hybrid materials .

Mechanism of Action

The mechanism of action of phosphonic acid, [2-furanyl[(phenylmethyl)amino]methyl]-, involves its interaction with specific molecular targets and pathways. The compound can form chemical bonds with target molecules, leading to the modulation of biological processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Phosphonic acid, [2-furanyl[(phenylmethyl)amino]methyl]-, can be compared with other similar compounds, such as phosphonic acids and their derivatives. Similar compounds include aminophosphonic acids, organometallic phosphonic acids, and other phosphonate-containing molecules. The uniqueness of this compound lies in its specific structure, which combines a furan ring with a phosphonic acid moiety, distinguishing it from other phosphonic acids .